Bonducellpin D
Bonducellpin D
Brand Name:
Vulcanchem
CAS No.:
197781-85-4
VCID:
VC0198164
InChI:
InChI=1S/C22H28O7/c1-10(23)28-18-17-16-12(9-13-11(6-8-27-13)15(16)19(25)29-17)21(4)14(24)5-7-20(2,3)22(18,21)26/h6,8,12,14-18,24,26H,5,7,9H2,1-4H3/t12-,14-,15+,16+,17+,18-,21-,22+/m0/s1
SMILES:
CC(=O)OC1C2C3C(CC4=C(C3C(=O)O2)C=CO4)C5(C1(C(CCC5O)(C)C)O)C
Molecular Formula:
C22H28O7
Molecular Weight:
Bonducellpin D
CAS No.: 197781-85-4
Reference Standards
VCID: VC0198164
Molecular Formula: C22H28O7
Molecular Weight:
CAS No. | 197781-85-4 |
---|---|
Product Name | Bonducellpin D |
Molecular Formula | C22H28O7 |
IUPAC Name | [(1S,8S,11R,12S,13R,17S,18S,19R)-13,17-dihydroxy-14,14,18-trimethyl-9-oxo-4,10-dioxapentacyclo[9.7.1.03,7.08,19.013,18]nonadeca-3(7),5-dien-12-yl] acetate |
Standard InChI | InChI=1S/C22H28O7/c1-10(23)28-18-17-16-12(9-13-11(6-8-27-13)15(16)19(25)29-17)21(4)14(24)5-7-20(2,3)22(18,21)26/h6,8,12,14-18,24,26H,5,7,9H2,1-4H3/t12-,14-,15+,16+,17+,18-,21-,22+/m0/s1 |
SMILES | CC(=O)OC1C2C3C(CC4=C(C3C(=O)O2)C=CO4)C5(C1(C(CCC5O)(C)C)O)C |
Appearance | Powder |
PubChem Compound | 10835061 |
Last Modified | Nov 17 2021 |
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